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Introduction

The Novel Object Recognition (NOR) test is a widely used behavioral assay to evaluate
learning and memory, particularly recognition memory, in rodents.[1][2] The test is based on the
innate tendency of rodents to explore novel objects more than familiar ones.[3][4] This
paradigm is advantageous as it does not rely on external motivation, such as food or water
deprivation, and is relatively quick to perform.[5] The 5-HT6 receptor, a member of the
serotonin receptor family, is primarily expressed in the central nervous system and is a
promising target for cognitive enhancement.[6][7] SB399885 is a potent and selective 5-HT6
receptor antagonist that has demonstrated cognitive-enhancing properties. Notably, repeated
administration of SB399885 has been shown to reverse memory deficits induced by
scopolamine, a muscarinic receptor antagonist, in the NOR test in rats.

These application notes provide a detailed protocol for utilizing SB399885 in the NOR test to
assess its potential as a cognitive enhancer.

Data Presentation

The following table summarizes representative quantitative data from a Novel Object
Recognition study investigating the effect of SB399885 on scopolamine-induced memory
impairment in rats. The data illustrates a significant reversal of the scopolamine-induced deficit
in the group treated with SB399885.
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L Statistical
Discrimination .
Significance (vs.

Treatment Group N Index (Mean * .
Vehicle +
SEM) )
Scopolamine)
Vehicle + Saline 10 0.45 £ 0.05 p <0.001
Vehicle +
Scopolamine (0.5 10 -0.05+0.04
mg/kg i.p.)

SB399885 (10 mg/kg
p.o., b.i.d. for 7 days)

_ 0.42 £ 0.06 p <0.001
+ Scopolamine (0.5

mg/kg i.p.)

Note: The data presented in this table are representative and based on the reported significant
reversal of scopolamine-induced deficits by SB399885. The Discrimination Index is calculated
as (Time exploring novel object - Time exploring familiar object) / (Total time exploring both
objects).

Experimental Protocols
Animals

e Species: Adult male Sprague-Dawley rats (250-300g) are commonly used.

e Housing: Animals should be housed in groups of 2-4 per cage in a temperature-controlled
environment (22 = 2°C) with a 12-hour light/dark cycle. Food and water should be available
ad libitum.

o Acclimation: Allow at least one week for the animals to acclimate to the housing facility
before the start of the experiment. Handle the animals for a few minutes each day for 3-5
days prior to testing to reduce stress.

Apparatus

e Arena: A square open-field box (e.g., 50 cm x 50 cm x 40 cm) made of a non-porous material
(e.g., PVC or Plexiglas) that can be easily cleaned. The color of the arena should be uniform
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(e.g., black or white) to provide good contrast with the objects.

o Objects: Two sets of three identical objects are required. The objects should be of similar
size but differ in shape and texture (e.g., a small metal can, a glass bottle, a plastic toy). The
objects should be heavy enough that the rats cannot easily displace them.

Drug Administration

o SB399885: Administer SB399885 orally (p.o.) at a dose of 10 mg/kg, twice daily (b.i.d.), for 7
consecutive days. The vehicle for SB399885 should be determined based on its solubility
(e.g., 0.5% methylcellulose).

e Scopolamine: On the day of the NOR test, administer scopolamine hydrochloride
intraperitoneally (i.p.) at a dose of 0.5 mg/kg, 30 minutes before the training session, to
induce a memory deficit. The vehicle for scopolamine is typically saline.

Novel Object Recognition (NOR) Protocol

The NOR protocol consists of three phases: habituation, training (T1), and testing (T2).
e Phase 1: Habituation (Day 1-2)

o Place each rat individually into the empty open-field arena.

o Allow the rat to explore the arena freely for 10 minutes.

o Repeat this process for two consecutive days to allow the animal to habituate to the
environment.

e Phase 2: Training (T1) (Day 3)

o Thirty minutes after the final dose of SB399885 (or vehicle) and scopolamine (or saline)
administration, place two identical objects (A and A) in two opposite corners of the arena.

o Place the rat in the center of the arena, facing away from the objects.

o Allow the rat to explore the objects for a 5-minute session.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1680833?utm_src=pdf-body
https://www.benchchem.com/product/b1680833?utm_src=pdf-body
https://www.benchchem.com/product/b1680833?utm_src=pdf-body
https://www.benchchem.com/product/b1680833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Record the time the rat spends exploring each object. Exploration is defined as the nose
of the rat being within 2 cm of the object and oriented toward it.

o After the session, return the rat to its home cage.

o Thoroughly clean the arena and objects with 70% ethanol to remove any olfactory cues.

e Phase 3: Testing (T2) (Day 3, after a retention interval)

o After a retention interval of 1 hour, place one of the familiar objects (A) and one novel
object (B) in the same locations as in the training phase. The location of the novel object
should be counterbalanced across animals.

o Place the rat back into the center of the arena.
o Allow the rat to explore the objects for a 5-minute session.
o Record the time spent exploring the familiar object and the novel object.

o After the session, return the rat to its home cage.

[e]

Clean the arena and objects thoroughly.

Data Analysis

o Calculate the Discrimination Index (DlI):

o DI = (Time exploring the novel object - Time exploring the familiar object) / (Total time
exploring both objects)

» Statistical Analysis:

o Use a one-way ANOVA followed by a post-hoc test (e.g., Tukey's test) to compare the
Discrimination Index between the different treatment groups.

o A DI significantly greater than zero indicates that the animal remembers the familiar object
and prefers the novel one. A DI not significantly different from zero suggests a memory
deficit.
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Caption: Experimental workflow for the Novel Object Recognition test with SB399885.
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Caption: Simplified signaling pathway of the 5-HT6 receptor and the antagonistic action of
SB399885.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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